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Compound of Interest

Compound Name:
Diisopropylethylamine

trihydrofluoride

Cat. No.: B164517 Get Quote

An In-depth Technical Guide to the Safety and Handling of Diisopropylethylamine
Trihydrofluoride

For researchers, scientists, and drug development professionals, a thorough understanding of

the hazards and proper handling procedures for all laboratory reagents is paramount. This

guide provides a comprehensive overview of the safety and handling precautions for

Diisopropylethylamine Trihydrofluoride (DIPEA·3HF), a commonly used fluorinating agent in

organic synthesis.

Hazard Identification and Classification
Diisopropylethylamine trihydrofluoride is a hazardous substance that poses significant

health and safety risks if not handled correctly. It is classified as a flammable liquid and is fatal

if swallowed, in contact with skin, or if inhaled.[1][2] Furthermore, it causes severe skin burns

and eye damage.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour.[1]

Acute toxicity, Oral Category 2 H300: Fatal if swallowed.[1][3]

Acute toxicity, Dermal Category 1, 2
H310: Fatal in contact with

skin.[3]

Acute toxicity, Inhalation Category 2 H330: Fatal if inhaled.[1]

Skin corrosion/irritation Category 1A, 1B
H314: Causes severe skin

burns and eye damage.[1][3]

Serious eye damage/eye

irritation
Category 1

H314: Causes severe skin

burns and eye damage.[3]

Specific target organ toxicity —

single exposure
Category 3

May cause respiratory

irritation.[4]

Hazard Pictograms:

GHS02: Flame: Indicates a fire hazard.[1]

GHS05: Corrosion: Signifies that it can cause severe skin burns and eye damage.[1]

GHS06: Skull and crossbones: Warns of acute toxicity (fatal or toxic).[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of Diisopropylethylamine Trihydrofluoride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://wap.guidechem.com/encyclopedia/diisopropylethylamine-trihydro-dic30362.html
https://wap.guidechem.com/encyclopedia/diisopropylethylamine-trihydro-dic30362.html
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://wap.guidechem.com/encyclopedia/diisopropylethylamine-trihydro-dic30362.html
https://wap.guidechem.com/encyclopedia/diisopropylethylamine-trihydro-dic30362.html
https://www.fishersci.com/store/msds?partNumber=AC390710050&productDescription=N%2CN-DIISOPROPYLETHYLAMIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450270_msds.pdf
https://www.benchchem.com/product/b164517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless to brown liquid.[1]

CAS Number 131600-43-6[1][2]

Molecular Formula C8H22F3N[2]

Density 0.989 g/cm³ at 25 °C (77 °F)

Vapour Pressure 11.6 mmHg at 25°C[3]

Flash Point 6 °C (42.8 °F)[5]

Autoignition Temperature 240 °C (464 °F)[5]

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize the risks associated

with Diisopropylethylamine trihydrofluoride.

Handling
Work in a well-ventilated area: Always handle this chemical in a fume hood with adequate

exhaust ventilation.[1]

Avoid contact: Do not get in eyes, on skin, or on clothing.[1][3] Avoid direct contact with the

substance.[1]

Prevent inhalation: Do not breathe dust, vapor, mist, or gas.[1]

Use appropriate tools: Use non-sparking tools to prevent ignition.[1]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[5]

Personal hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands

thoroughly after handling.[4]

Storage
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Storage conditions: Store in a cool, well-ventilated area in a tightly closed container.[1]

Ignition sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Incompatible materials: Keep away from strong oxidizing agents, strong acids, and bases.[4]

This substance is also incompatible with glass.[2]

Atmosphere: Store under an inert atmosphere, such as nitrogen, and protect from moisture.

[4]

Security: Store locked up.[3][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Diisopropylethylamine trihydrofluoride.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specification

Eyes/Face
Safety glasses with side-

shields, face shield.[1][5]

Ensure eye bath is readily

available.[1]

Skin

Impermeable protective

clothing, flame retardant

antistatic protective clothing.[1]

[6]

Wear appropriate protective

gloves to prevent skin

exposure.[5]

Hands Impermeable gloves.

Chemical protection gloves

tested according to EN 374 are

suitable.[7]

Respiratory

Self-contained breathing

apparatus (SCBA) must be

available in case of

emergency.[1]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded.

[5]
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures
General advice: Move the victim to fresh air.[8] Call a physician immediately and show them

the safety data sheet.[8]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If not

breathing, give artificial respiration.[8]

In case of skin contact: Immediately remove all contaminated clothing.[1] Drench the affected

skin with running water for at least 10 minutes.[1] Immediate medical attention is required.[1]

In case of eye contact: Bathe the eye with running water for 15 minutes.[1] Transfer to a

hospital for specialist examination.[1]

If swallowed: Do NOT induce vomiting.[1][4] Wash out the mouth with water.[1] If conscious,

give half a litre of water to drink immediately.[1]

Fire-Fighting Measures
Suitable extinguishing media: Use carbon dioxide, dry chemical powder, or foam.[1] A water

spray can be used to cool containers.[1]

Specific hazards: The substance is flammable and in combustion emits toxic fumes,

including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride (HF).[1] Vapors may

form explosive mixtures with air.[4]

Advice for firefighters: Wear self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[1]

Accidental Release Measures
Personal precautions: Evacuate personnel to safe areas.[4] Eliminate all sources of ignition.

[1] Do not breathe vapors.[4]
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Environmental precautions: Do not let the product enter drains.[8]

Methods for cleaning up: Absorb the spill with inert material (e.g., sand, diatomaceous earth)

and place it in a suitable, closed container for disposal.[5] Use spark-proof tools and

explosion-proof equipment.[4]

Toxicological Information
Diisopropylethylamine trihydrofluoride is acutely toxic.

Table 4: Toxicological Effects

Route of Exposure Effect Symptoms

Inhalation
Fatal if inhaled.[2] May cause

respiratory irritation.[2]

Material is destructive to the

tissue of the mucous

membranes and upper

respiratory tract.[2] Symptoms

include coughing, shortness of

breath, headache, and

nausea.[2]

Skin Contact
Fatal in contact with skin.[2]

Causes severe skin burns.[2]

Eye Contact
Causes serious eye damage.

[2]

Ingestion Fatal if swallowed.[2]

Immediate medical attention is required after exposure, and delayed effects can be expected.

[1]

Experimental Protocols Cited
The information presented in this guide is a synthesis of data from multiple Safety Data Sheets

(SDS). The methodologies for generating the data within these SDSs are based on

standardized testing protocols established by regulatory bodies such as the Occupational

Safety and Health Administration (OSHA) and the European Chemicals Agency (ECHA),
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following the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

These protocols include standardized tests for determining physical hazards (e.g., flash point),

health hazards (e.g., acute toxicity, skin corrosion), and environmental hazards.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of

Diisopropylethylamine trihydrofluoride.

Safe Handling Workflow for Diisopropylethylamine Trihydrofluoride

Hazard Identification
- Flammable

- Acutely Toxic
- Corrosive

Risk Assessment
- Evaluate potential for fire, exposure, and spills

is input for

Control Measures

determines

Emergency Response

informs

Engineering Controls
- Fume Hood

- Emergency Shower/Eyewash

Administrative Controls
- SOPs

- Training

Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat, Respirator

First Aid
- Inhalation, Skin/Eye Contact, Ingestion

Fire Fighting
- Appropriate Extinguishing Media

Spill Cleanup
- Containment & Neutralization
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Caption: Logical workflow for safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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